Cas no 685513-53-5 (1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-4-iodo-1-methyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-4-iodo-1-methyl-
• CAS No: 685513-53-5
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• CID: 4144203
• PubChem ID: 85966652
• Update Time: 2025-04-24

1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-4-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-4-iodo-1-methyl-
• 3-(1,1-Dimethylethyl)-4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid
• DTXSID101161234
• 685513-53-5

• Inchi： 1S/C9H13IN2O2/c1-9(2,3)7-5(10)6(8(13)14)12(4)11-7/h1-4H3,(H,13,14)
• InChI Key： OEEAUZBXVHEZIM-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(I)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 308.00218Da
• Monoisotopic Mass: 308.00218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų